Cas no 2137691-37-1 (1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2137691-37-1
• MF: C₁₄H₂₄O₄
• MW: 256.337965011597
• CID: 5797778
• PubChem ID: 165829269
• Update Time: 2025-06-09

1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1083745
• 2137691-37-1

• Inchi： 1S/C14H24O4/c1-5-13(2,3)10-6-8-14(9-7-10,11(15)16)12(17)18-4/h10H,5-9H2,1-4H3,(H,15,16)
• InChI Key： XUPPEJMKZXEVLT-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(=O)O)CCC(CC1)C(C)(C)CC)=O

Computed Properties

• Exact Mass: 256.16745924g/mol
• Monoisotopic Mass: 256.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2137691-37-1 and Product Name: 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

The compound with the CAS number 2137691-37-1 and the product name 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both a methoxycarbonyl group and a 2-methylbutan-2-yl substituent on a cyclohexane backbone suggests unique electronic and steric properties that make it a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by the need for more effective and selective therapeutic agents. The cyclohexane ring in this compound serves as an excellent scaffold for modulating biological activity, while the ester functionality provides a versatile handle for further chemical modifications. This combination has been exploited in several cutting-edge research projects aimed at developing treatments for neurological disorders, inflammation, and metabolic diseases.

One of the most compelling aspects of 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid is its role as a key intermediate in the synthesis of bioactive peptides and proteins. The methoxycarbonyl group can be readily converted into other functional moieties, such as amides or ureas, which are crucial for mimicking natural peptide sequences. This capability has been leveraged in studies exploring enzyme inhibition and receptor binding interactions. For instance, derivatives of this compound have shown promise in inhibiting proteases involved in inflammation, highlighting their therapeutic potential.

The 2-methylbutan-2-yl substituent contributes to the steric environment of the molecule, influencing its solubility and bioavailability. This feature is particularly important in drug design, where optimal pharmacokinetic properties are essential for clinical efficacy. Recent computational studies have demonstrated that this substituent can enhance binding affinity to target proteins by stabilizing specific conformational states. Such insights have guided the development of more potent analogs with improved pharmacological profiles.

Moreover, the structural complexity of 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid makes it an attractive candidate for exploring novel synthetic methodologies. Advances in catalytic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled the efficient construction of complex molecular architectures derived from this precursor. These methodologies not only streamline the synthesis but also allow for greater molecular diversity, which is critical for discovering new therapeutic entities.

In clinical research, derivatives of this compound have been investigated for their potential role in modulating central nervous system (CNS) activity. The cyclohexane ring's ability to penetrate the blood-brain barrier combined with the lipophilic nature of the 2-methylbutan-2-yl group makes it an ideal candidate for developing neuroactive compounds. Preliminary studies have shown that certain analogs exhibit anxiolytic and antidepressant-like effects in animal models, suggesting their relevance in addressing mental health disorders.

The versatility of 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its structural motifs have been incorporated into polymers and coatings that exhibit enhanced mechanical strength and chemical resistance. Additionally, modified versions of this compound have shown promise as intermediates in synthesizing novel pesticides with improved environmental profiles.

As research continues to uncover new applications for this compound, its significance in synthetic chemistry and drug development is likely to grow. The integration of computational modeling with experimental synthesis has accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further optimization. This synergy between theoretical and practical approaches underscores the importance of interdisciplinary collaboration in advancing chemical sciences.

In conclusion, 1-(methoxycarbonyl)-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS No. 2137691-37-1) represents a multifaceted molecule with broad utility across multiple scientific domains. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutics, while its adaptability allows for diverse applications in materials science and beyond. As our understanding of its properties evolves, so too will its role in shaping future advancements in chemical research.